![molecular formula C19H21N3O6S B2527962 N-(2-methoxy-5-nitrophenyl)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 313404-62-5](/img/structure/B2527962.png)
N-(2-methoxy-5-nitrophenyl)-4-(piperidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methoxy-5-nitrophenyl)-4-(piperidin-1-ylsulfonyl)benzamide, also known as MNPSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Characterization
- Synthesis and Bioactivity Study : N-(2-methoxy-5-nitrophenyl)-4-(piperidin-1-ylsulfonyl)benzamide and similar compounds have been synthesized and characterized for their structural features using various analytical and spectral methods. These compounds, including their metal complexes, have shown potential antibacterial activity against various bacterial strains (Khatiwora et al., 2013).
Pharmacological Properties
- Serotonin Receptor Agonists : Derivatives of this compound have been studied for their effects on gastrointestinal motility, acting as serotonin 4 receptor agonists. These studies have explored the potential of these compounds in enhancing gastric emptying and increasing the frequency of defecation (Sonda et al., 2004), (Sonda et al., 2003).
Anti-Ulcerative Activity
- Cinitapride Related Derivatives : Certain derivatives related to this compound have been synthesized and evaluated for anti-ulcerative activity, with a focus on compounds like Cinitapride hydrogen tartrate, a known prokinetic benzamide derivative (Srinivasulu et al., 2005).
Gastroprokinetic Agents
- Gastroprokinetic Activity : Studies have demonstrated the potential of certain analogues as gastroprokinetic agents, showing contractile effects in the isolated guinea-pig ascending colon and enhancing gastroprokinetic motility in dogs (Itoh et al., 1999).
Corrosion Inhibition
- Corrosion Inhibition in Mild Steel : this compound derivatives have been studied for their role in inhibiting corrosion in mild steel, particularly in acidic conditions. These studies provide insights into the industrial applications of these compounds (Mishra et al., 2018).
Anticancer Activity
- Anticancer Evaluation : Certain benzamide derivatives, including those with methoxy and nitro groups, have been synthesized and evaluated for their anticancer activity against various human cancer cell lines (Mohan et al., 2021).
Properties
IUPAC Name |
N-(2-methoxy-5-nitrophenyl)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O6S/c1-28-18-10-7-15(22(24)25)13-17(18)20-19(23)14-5-8-16(9-6-14)29(26,27)21-11-3-2-4-12-21/h5-10,13H,2-4,11-12H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCARBONPSJWWSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.